Cas no 1806105-60-1 (Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806105-60-1
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930233
• Update Time: 2025-07-21

Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H12F3N3O3/c1-2-18-9(17)6-7(19-10(11,12)13)5(3-14)4-16-8(6)15/h4H,2-3,14H2,1H3,(H2,15,16)
• InChI Key： WJKSMNFYXYTQCL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OCC)C(N)=NC=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.3
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806105-60-1): A Comprehensive Overview

Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806105-60-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, holds promise in various research applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular framework of Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate features a pyridine core appended with multiple functional groups, including an amino group, an aminomethyl substituent, and a trifluoromethoxy moiety. These features contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry. The presence of both primary and secondary amine functionalities allows for diverse chemical transformations, enabling the construction of more complex molecules through nucleophilic substitution, condensation reactions, or metal-catalyzed cross-coupling processes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The structural motifs present in Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate align well with those found in many bioactive compounds. For instance, the pyridine ring is a common pharmacophore in drugs that interact with enzymes and receptors, while the trifluoromethoxy group can enhance metabolic stability and binding affinity. These attributes make this compound a compelling candidate for further exploration in drug discovery.

One of the most intriguing aspects of Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate is its potential application in medicinal chemistry. Researchers have leveraged its versatile structure to develop derivatives with enhanced pharmacological properties. For example, modifications at the amino and aminomethyl positions can lead to compounds with improved solubility or selectivity for specific biological targets. Such modifications are crucial for optimizing drug candidates for clinical use.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate the electronic properties of adjacent functional groups. This feature has been exploited in the design of kinase inhibitors, where trifluorinated analogs often exhibit superior binding affinities compared to their non-fluorinated counterparts. The presence of this moiety in Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate suggests that it could serve as a valuable scaffold for developing such inhibitors.

Recent advances in computational chemistry have also highlighted the importance of molecular modeling in drug design. By employing techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict the interactions between Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate and biological targets with high precision. These insights can guide the synthesis of optimized derivatives with improved therapeutic profiles.

The synthesis of Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate presents several challenges due to its complex structure. However, recent methodologies have streamlined these processes, making it more accessible for large-scale production. For instance, transition-metal-catalyzed reactions have been employed to construct key intermediates efficiently. Additionally, green chemistry principles have been integrated into synthetic routes to minimize environmental impact while maintaining high yields and purity.

The versatility of Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate extends beyond pharmaceutical applications. It has been explored as a building block in materials science, where its ability to form coordination complexes with metal ions makes it useful for designing functional materials. These materials can exhibit unique properties such as luminescence or catalytic activity, opening up new possibilities for technological innovations.

In conclusion, Ethyl 2-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806105-60-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its complex structure and diverse functional groups make it an attractive scaffold for drug discovery and material science applications. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.